Cas no 1798414-35-3 (3-[4-[[2-(4-Methylphenyl)ethenyl]sulfonyl]-1-piperazinyl]-6-(1H-1,2,4-triazol-1-yl)pyridazine)

• Product Name: 3-[4-[[2-(4-Methylphenyl)ethenyl]sulfonyl]-1-piperazinyl]-6-(1H-1,2,4-triazol-1-yl)pyridazine
• CAS No: 1798414-35-3
• MF: C₁₉H₂₁N₇O₂S
• MW: 411.480741262436
• CID: 5376955
• Update Time: 2025-07-01

3-[4-[[2-(4-Methylphenyl)ethenyl]sulfonyl]-1-piperazinyl]-6-(1H-1,2,4-triazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[4-[[2-(4-Methylphenyl)ethenyl]sulfonyl]-1-piperazinyl]-6-(1H-1,2,4-triazol-1-yl)pyridazine

• Inchi： 1S/C19H21N7O2S/c1-16-2-4-17(5-3-16)8-13-29(27,28)25-11-9-24(10-12-25)18-6-7-19(23-22-18)26-15-20-14-21-26/h2-8,13-15H,9-12H2,1H3
• InChI Key： BWFYBTLYSRZIAD-UHFFFAOYSA-N
• SMILES： C1(N2CCN(S(C=CC3=CC=C(C)C=C3)(=O)=O)CC2)=NN=C(N2C=NC=N2)C=C1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 711.4±70.0 °C(Predicted)
• pka: 3.62±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-[4-[[2-(4-Methylphenyl)ethenyl]sulfonyl]-1-piperazinyl]-6-(1H-1,2,4-triazol-1-yl)pyridazine

3-[4-[[2-(4-Methylphenyl)ethenyl]sulfonyl]-1-piperazinyl]-6-(1H-1,2,4-triazol-1-yl)pyridazine: A Comprehensive Overview

3-[4-[[2-(4-Methylphenyl)ethenyl]sulfonyl]-1-piperazinyl]-6-(1H-1,2,4-triazol-1-yl)pyridazine, also known by its CAS number 1798414-35-3, is a complex organic compound with a diverse range of applications in the field of chemical synthesis and materials science. This compound is characterized by its unique molecular structure, which incorporates a pyridazine ring system, a piperazine moiety, and a sulfonyl group. The presence of these functional groups makes it a versatile building block for the development of advanced materials and pharmaceutical agents.

The molecular structure of this compound is notable for its combination of aromatic rings and heterocyclic groups. The pyridazine ring provides a rigid framework that enhances the compound's stability and reactivity. The piperazine moiety, on the other hand, introduces flexibility and can act as a linker in various chemical reactions. The sulfonyl group attached to the piperazine ring adds electron-withdrawing properties, which can influence the electronic characteristics of the molecule. These features make this compound an attractive candidate for use in drug design and material synthesis.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules with potential applications in cancer therapy and neurodegenerative diseases. For instance, its ability to form stable complexes with metal ions has been leveraged to create metallo-drugs with enhanced selectivity and efficacy.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent advancements in this field have demonstrated that derivatives of this compound can exhibit favorable charge transport properties, making them suitable for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of 3-[4-[[2-(4-Methylphenyl)ethenyl]sulfonyl]-1-piperazinyl]-6-(1H-1,2,4-triazol-1-yl)pyridazine involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the pyridazine ring system and the subsequent functionalization with the piperazine and sulfonyl groups. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield.

From an environmental standpoint, this compound has been shown to exhibit low toxicity levels under standard testing conditions. Its stability under various environmental conditions makes it suitable for use in industrial applications where durability is a critical factor. However, further studies are required to fully understand its long-term environmental impact.

In conclusion, 3-[4-[[2-(4-Methylphenyl)ethenyl]sulfonyl]-1-piperazinyl]-6-(1H-1,2,4-triazol-1-yl)pyridazine is a multifaceted compound with significant potential across multiple disciplines. Its unique molecular structure and versatile functional groups make it an invaluable tool for researchers in both academia and industry. As ongoing research continues to uncover new applications for this compound, it is poised to play an increasingly important role in the development of innovative solutions across various fields.